Cas no 2742652-83-9 (5-bromo-1-methyl-1H-indole-3-sulfonamide)

5-Bromo-1-methyl-1H-indole-3-sulfonamide is a brominated indole derivative featuring a sulfonamide functional group at the 3-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The bromine substituent enhances reactivity for further functionalization, while the sulfonamide group contributes to hydrogen-bonding interactions, improving binding affinity in target systems. Its well-defined structure and high purity make it suitable for use in structure-activity relationship (SAR) studies and drug discovery applications. The compound’s stability under standard laboratory conditions ensures reliable performance in synthetic workflows.

5-bromo-1-methyl-1H-indole-3-sulfonamide structure

2742652-83-9 structure

Product Name:5-bromo-1-methyl-1H-indole-3-sulfonamide

CAS No:2742652-83-9

MF:C₉H₉BrN₂O₂S

MW:289.148959875107

CID:5915108

PubChem ID:165691460

Update Time:2025-08-03

5-bromo-1-methyl-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- EN300-37137564
- 2742652-83-9
- 5-bromo-1-methyl-1H-indole-3-sulfonamide
- Inchi： 1S/C9H9BrN2O2S/c1-12-5-9(15(11,13)14)7-4-6(10)2-3-8(7)12/h2-5H,1H3,(H2,11,13,14)
- InChI Key： NNWNCBMLWCSJPQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(=CN2C)S(N)(=O)=O

Computed Properties

Exact Mass: 287.95681g/mol
Monoisotopic Mass: 287.95681g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 73.5Å²

5-bromo-1-methyl-1H-indole-3-sulfonamide Pricemore >>

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